Cas no 1197-13-3 (Methyl 5-formyl-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 5-formyl-1H-pyrrole-2-carboxylate
• CAS No: 1197-13-3
• Molecular Formula: C₇H₇NO₃
• Molecular Weight: 153.1354
• MDL: MFCD09878545
• CID: 179262
• PubChem ID: 316531

Methyl 5-formyl-1H-pyrrole-2-carboxylate Properties

Names and Identifiers

• 5-formyl-1H-Pyrrole-2-carboxylic acid methyl ester
• 1H-Pyrrole-2-carboxylic acid, 5-formyl-, methyl ester
• 5-Formylpyrrole-2-carboxylic acid methyl ester
• Methyl 5-formyl-1H-pyrrole-2-carboxylate
• Methyl 5-formylpyrrole-2-carboxylate
• NSC244809
• PRCYHYGREGWAAN-UHFFFAOYSA-N
• EBD213741
• AB53956
• ST2407282
• Z8
• AMY29067
• 5207-07-8
• SCHEMBL1004764
• FT-0719464
• J-004181
• DTXSID70923070
• EN300-97896
• AKOS006312039
• Methyl5-formyl-1H-pyrrole-2-carboxylate
• s12178
• NSC-244809
• SY059125
• 1197-13-3
• MFCD09878545
• DS-17071
• InChI=1/C7H7NO3/c1-11-7(10)6-3-2-5(4-9)8-6/h2-4,8H,1H
• Z1198235518
• DTXCID401351935
• DA-19339
• ALBB-034701

• MDL： MFCD09878545
• InChIKey： PRCYHYGREGWAAN-UHFFFAOYSA-N
• Inchi： 1S/C7H7NO3/c1-11-7(10)6-3-2-5(4-9)8-6/h2-4,8H,1H3
• SMILES： O(C([H])([H])[H])C(C1=C([H])C([H])=C(C([H])=O)N1[H])=O

Computed Properties

• Exact Mass: 153.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 153.043
• Heavy Atom Count: 11
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 59.2

Experimental Properties

• LogP: 0.61380
• PSA: 59.16000
• Refractive Index: 1.583
• Boiling Point: 313.2ºC at 760mmHg
• Flash Point: 143.2ºC
• Density: 1.305g/cm3

Methyl 5-formyl-1H-pyrrole-2-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD212852)
• Signal Word：Warning

Methyl 5-formyl-1H-pyrrole-2-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%